Cas no 1245915-66-5 (6-Chloro-5-(trifluoromethyl)picolinaldehyde)

6-Chloro-5-(trifluoromethyl)picolinaldehyde is a versatile heterocyclic aldehyde featuring both chloro and trifluoromethyl substituents on its pyridine ring. This compound is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive aldehyde group and electron-withdrawing substituents, which enhance its utility in nucleophilic addition and condensation reactions. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it a useful intermediate in the development of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in complex organic transformations. Suitable for use in cross-coupling reactions and as a building block for advanced intermediates, this compound offers synthetic flexibility for specialized applications.

6-Chloro-5-(trifluoromethyl)picolinaldehyde structure

1245915-66-5 structure

Product Name:6-Chloro-5-(trifluoromethyl)picolinaldehyde

CAS No:1245915-66-5

MF:C₇H₃ClF₃NO

MW:209.553031206131

CID:2760503

PubChem ID:72214093

Update Time:2025-11-02

6-Chloro-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

- AB75201
- 6-Chloro-5-(trifluoromethyl)picolinaldehyde
- 6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBALDEHYDE
- 1245915-66-5
- Inchi： 1S/C7H3ClF3NO/c8-6-5(7(9,10)11)2-1-4(3-13)12-6/h1-3H
- InChI Key： PYBIUULFGWQDTL-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=CC=C(C=O)N=1

Computed Properties

Exact Mass: 208.9855259Da
Monoisotopic Mass: 208.9855259Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 30Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029010673-250mg	6-Chloro-5-(trifluoromethyl)picolinaldehyde	1245915-66-5	95%	250mg	$980.00	2023-09-03
Alichem	A029010673-1g	6-Chloro-5-(trifluoromethyl)picolinaldehyde	1245915-66-5	95%	1g	$3068.70	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763563-1g	6-Chloro-5-(trifluoromethyl)picolinaldehyde	1245915-66-5	98%	1g	￥5458.00	2024-08-09